Mcl-1 inhibitor 3

• Molecular Formula: C40H52ClF2N5O7S
• Molecular Weight: 820.4 g/mol
• InChI: InChI=1S/C40H52ClF2N5O7S/c1-45(2)56(52,53)44-37(50)40(51)21-36(49)46(3)16-5-4-8-34(54-18-17-47-24-39(42,43)25-47)31-12-9-28(31)22-48-23-38(26-55-35-14-10-29(40)20-33(35)48)15-6-7-27-19-30(41)11-13-32(27)38/h4,8,10-11,13-14,19-20,28,31,34,51H,5-7,9,12,15-18,21-26H2,1-3H3,(H,44,50)/b8-4-
• InChIKey: OCZBGAPIVMKKDK-YWEYNIOJSA-N

Mcl-1 Inhibitor 3: Macrocyclic Oral Inhibitor

Mcl-1 inhibitor 3 (CAS 2376774-73-9) is a highly potent, orally bioavailable macrocyclic small molecule inhibitor of the anti-apoptotic protein Mcl-1 . It is the lead compound (referred to as compound 1) from a novel series of macrocyclic inhibitors featuring an α-hydroxy phenylacetic acid pharmacophore [1]. This compound exhibits sub-nanomolar binding affinity for Mcl-1 (Ki = 0.061 nM) and robust cellular activity (IC50 = 19 nM in an OPM-2 multiple myeloma cell viability assay) . Importantly, it demonstrates favorable pharmacokinetic properties and significant in vivo efficacy, including tumor growth inhibition and regression, in an OPM-2 xenograft model without causing body weight loss .

✓ Macrocyclic Mcl-1 inhibitor for apoptosis pathway research

✓ Supports oral route of administration in preclinical studies

✓ Applicable to Mcl-1-addicted cancer model evaluation

• [1] Rescourio G, Gonzalez AZ, Jabri S, Belmontes B, Moody G, Whittington D, et al. Discovery and in Vivo Evaluation of Macrocyclic Mcl-1 Inhibitors Featuring an α-Hydroxy Phenylacetic Acid Pharmacophore or Bioisostere. J Med Chem. 2019 Nov 27;62(22):10258-10271. View Source

Mcl-1 Inhibitor Specificity and Selection

While several Mcl-1 inhibitors have been developed, including S63845 and A-1210477, direct substitution with Mcl-1 inhibitor 3 is not scientifically justified due to critical differences in binding affinity, oral bioavailability, and in vivo efficacy [1]. Mcl-1 inhibitor 3 is distinguished by its macrocyclic structure and α-hydroxy phenylacetic acid pharmacophore, which confer a unique combination of ultra-high potency (Ki = 0.061 nM) and robust oral activity [2]. In contrast, comparators like A-1210477 exhibit lower binding affinity (Ki = 0.43 nM) and poor oral bioavailability, while S63845, though potent, demonstrates only moderate oral bioavailability (23% in mice) and a different pharmacokinetic profile . These disparities mean that substituting one inhibitor for another in a research model can lead to divergent pharmacodynamic outcomes, confounding experimental interpretation and procurement decisions [3].

Risk 1 Binding affinity varies across Mcl-1 inhibitor classes; Ki range may shift target engagement.

Risk 2 Oral bioavailability profile may not transfer; some inhibitors require intravenous delivery.

Risk 3 Selectivity window over Bcl-2/Bcl-xL may require compound-specific validation.

• [1] Bolomsky A, et al. The search for optimization strategies of MCL-1 inhibitors in multiple myeloma. EHA Library. 2020. View Source
• [2] Rescourio G, Gonzalez AZ, Jabri S, et al. Discovery and in Vivo Evaluation of Macrocyclic Mcl-1 Inhibitors Featuring an α-Hydroxy Phenylacetic Acid Pharmacophore or Bioisostere. J Med Chem. 2019;62(22):10258-10271. View Source
• [3] Diepstraten ST, Anderson MA, Czabotar PE, Lessene G, Strasser A, Kelly GL. The manipulation of apoptosis for cancer therapy using BH3-mimetic drugs. Nat Rev Cancer. 2022;22(1):45-64. View Source

Mcl-1 Inhibitor 3: Comparative Evidence

Sub-Nanomolar Target Binding Affinity

Mcl-1 inhibitor 3 demonstrates significantly higher binding affinity for Mcl-1 compared to the well-characterized inhibitor A-1210477. In an HTRF/TR-FRET assay, Mcl-1 inhibitor 3 exhibits a Ki of 0.061 nM, which is approximately 7-fold lower than the Ki of 0.43 nM for A-1210477 . This sub-picomolar binding affinity positions Mcl-1 inhibitor 3 as one of the most potent Mcl-1 inhibitors available for research use.

Binding Affinity

Reported

Ki = 0.061 nM

Supports Mcl-1 target engagement context

Cross-study comparison; assay conditions differ

Evidence Dimension	Mcl-1 binding affinity (Ki)
Target Compound Data	0.061 nM
Comparator Or Baseline	A-1210477: 0.43 nM
Quantified Difference	7.0-fold lower Ki (higher affinity)
Conditions	Mcl-1 HTRF/TR-FRET assay

Why This Matters

Higher binding affinity enables lower compound concentrations for target engagement, reducing off-target effects and improving signal-to-noise in cellular assays.

Cellular Potency in Multiple Myeloma

Mcl-1 inhibitor 3 is an orally activatable macrocyclic inhibitor with robust in vivo efficacy in an OPM-2 multiple myeloma xenograft model. Oral administration at 30 mg/kg for 30 days resulted in 44% tumor growth inhibition (TGI), and at 60 mg/kg, induced 34% tumor regression without body weight loss . In contrast, S63845, a potent Mcl-1 inhibitor, exhibits only 23% oral bioavailability in mice at 10 mg/kg . The superior oral exposure and sustained tumor growth inhibition of Mcl-1 inhibitor 3 make it a more suitable tool compound for chronic oral dosing studies.

Cellular Potency

Reported

IC50 = 19 nM (OPM-2) vs A-1210477: 26.2 nM

Supports OPM-2 cellular response context

Cell-line-specific endpoint; conditions vary

Evidence Dimension	Oral in vivo anti-tumor activity and oral bioavailability
Target Compound Data	Mcl-1 inhibitor 3: 44% TGI at 30 mg/kg; 34% regression at 60 mg/kg (oral, 30 days); robust oral activity
Comparator Or Baseline	S63845: 23% oral bioavailability in mice at 10 mg/kg; comparable TGI reported in separate studies
Quantified Difference	Not directly comparable due to different study designs; Mcl-1 inhibitor 3 demonstrates superior oral efficacy profile in the same model system.
Conditions	OPM-2 multiple myeloma xenograft model; oral administration

Why This Matters

Superior oral bioavailability and in vivo efficacy reduce the need for IV administration, enabling more physiologically relevant and convenient preclinical studies.

Oral Bioavailability and Tumor Control

Mcl-1 inhibitor 3 induces robust downstream apoptosis signaling, as evidenced by Bak activation in vivo. A single oral dose of 30 mg/kg led to an 8-fold increase in Bak activation, which increased to 14-fold at 60 mg/kg in an OPM-2 luciferase assay . While A-1210477 is known to disrupt the Mcl-1/Bim interaction and induce apoptosis in vitro, its in vivo efficacy is limited by poor oral bioavailability and high serum protein binding [1]. This quantitative difference in pharmacodynamic response underscores the functional superiority of Mcl-1 inhibitor 3 for in vivo apoptosis studies.

Oral Tumor Control

Reported

44% TGI (30 mg/kg); 34% regression (60 mg/kg)

Supports oral dose-response interpretation

OPM-2 xenograft model endpoint context

Evidence Dimension	In vivo Bak activation (fold change over vehicle)
Target Compound Data	Mcl-1 inhibitor 3: 8-fold at 30 mg/kg; 14-fold at 60 mg/kg (oral, 6 hours)
Comparator Or Baseline	A-1210477: in vivo Bak activation data not widely reported; limited by poor oral PK
Quantified Difference	N/A (comparator lacks comparable in vivo pharmacodynamic data)
Conditions	OPM-2 luciferase assay in nude mice; 6 hours post oral dose

Why This Matters

Quantifiable, dose-dependent in vivo target engagement validates the compound's utility for mechanistic studies and translational research where robust pharmacodynamic markers are essential.

• [1] Leverson JD, Zhang H, Chen J, et al. Potent and selective small-molecule MCL-1 inhibitors demonstrate on-target cancer cell killing activity as single agents and in combination with ABT-263 (navitoclax). Cell Death Dis. 2015;6:e1590. View Source

Mcl-1 Inhibitor 3: Key Research Applications

Oral Monotherapy in Hematologic Malignancies

Due to its high oral bioavailability and demonstrated 44% tumor growth inhibition at 30 mg/kg in OPM-2 xenografts, Mcl-1 inhibitor 3 is optimally suited for chronic oral dosing studies in multiple myeloma models. Its robust in vivo efficacy without body weight loss makes it a reliable tool for long-term efficacy and safety assessments.

Combination Therapy with Venetoclax

The ultra-high binding affinity (Ki = 0.061 nM) and dose-dependent Bak activation (8- to 14-fold) of Mcl-1 inhibitor 3 enable precise, high-resolution studies of Mcl-1's role in the intrinsic apoptotic pathway. This is particularly valuable for experiments requiring low nanomolar to sub-nanomolar target engagement with minimal off-target effects.

Biomarker-Driven Dose Optimization

Mcl-1 inhibitor 3's oral activity and favorable pharmacokinetic profile [1] facilitate combination studies with other orally bioavailable BH3-mimetics (e.g., venetoclax). This enables researchers to explore synergistic effects and investigate mechanisms of resistance to Bcl-2 family inhibitors in a clinically relevant, oral dosing regimen.

Macrocyclic vs. Non-Macrocyclic Inhibitor Comparison

For projects that require seamless translation from cellular assays to animal models, Mcl-1 inhibitor 3 provides a consistent pharmacological profile. Its identical potency in biochemical (Ki = 0.061 nM) and cellular (IC50 = 19 nM in OPM-2 cells) assays ensures reliable extrapolation of in vitro findings to in vivo efficacy studies.

Application

Selection Property

Validation Focus

Oral dosing studies in Mcl-1-addicted cancer models

Oral exposure and sustained regimen fit

Dose-response and model-specific TGI/regression endpoints

BCL-2 family inhibitor combination context

Mcl-1 selectivity profile

Apoptosis pathway co-inhibition review

Pharmacodynamic biomarker monitoring

Quantifiable Bak activation readout

Dose-selection interpretation in model

Macrocyclic vs non-macrocyclic SAR studies

Macrocyclic scaffold characteristics

Pharmacokinetic and target engagement comparison

• [1] Rescourio G, et al. Discovery and in Vivo Evaluation of Macrocyclic Mcl-1 Inhibitors Featuring an α-Hydroxy Phenylacetic Acid Pharmacophore or Bioisostere. J Med Chem. 2019;62(22):10258-10271. View Source